Cas no 868153-38-2 (3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one)

• Product Name: 3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one
• CAS No: 868153-38-2
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 5919505
• PubChem ID: 2146235
• Update Time: 2025-06-08

3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-[[4-(2,3-dimethylphenyl)-1-piperazinyl]carbonyl]-6-methoxy-
• 3-{[4-(2,3-dimethylphenyl)piperazinyl]carbonyl}-6-methoxychromen-2-one
• 3-(4-(2,3-dimethylphenyl)piperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one
• 3-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-6-methoxy-2H-chromen-2-one
• Z199467562
• F1732-0154
• AKOS001268334
• 3-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-6-methoxychromen-2-one
• 868153-38-2
• 3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one

• Inchi： 1S/C23H24N2O4/c1-15-5-4-6-20(16(15)2)24-9-11-25(12-10-24)22(26)19-14-17-13-18(28-3)7-8-21(17)29-23(19)27/h4-8,13-14H,9-12H2,1-3H3
• InChI Key： YEXQILAQFASSOU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(OC)C=C2C=C1C(N1CCN(C2=CC=CC(C)=C2C)CC1)=O

Computed Properties

• Exact Mass: 392.17360725g/mol
• Monoisotopic Mass: 392.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 666.7±55.0 °C(Predicted)
• pka: 3.10±0.20(Predicted)

Additional information on 3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one

Research Briefing on 3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one (CAS: 868153-38-2)

In recent years, the compound 3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one (CAS: 868153-38-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a coumarin scaffold with a piperazine moiety, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one involves a multi-step process that includes the coupling of 6-methoxy-2H-chromen-2-one with 2,3-dimethylphenylpiperazine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored modifications to the core structure to enhance its bioavailability and target specificity.

Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of serotonin and dopamine receptors, suggesting its potential utility in treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier and exert significant effects on neurotransmitter systems. Additionally, preliminary data indicate that it may possess anti-inflammatory and antioxidant properties, broadening its therapeutic scope.

Recent preclinical trials have further elucidated the compound's mechanism of action. It appears to function as a partial agonist at specific serotonin receptor subtypes, which may account for its favorable side-effect profile compared to existing therapeutics. Moreover, its pharmacokinetic properties, including metabolic stability and half-life, have been characterized, providing a foundation for future clinical development. These findings underscore the compound's potential as a novel therapeutic agent.

Despite these promising results, challenges remain in the development of 3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one. Issues such as dose optimization, long-term safety, and potential drug-drug interactions need to be addressed in subsequent studies. However, the current body of research highlights its viability as a candidate for further investigation, with potential applications extending beyond neurology to other therapeutic areas.

In conclusion, 3-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-6-methoxy-2H-chromen-2-one represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological profile and synthetic accessibility position it as a promising lead compound for the development of new therapeutics. Continued research efforts will be essential to fully realize its clinical potential and address the remaining challenges in its development pathway.